Cas no 400620-72-6 (6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one)

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one structure
400620-72-6 structure
Product Name:6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one
CAS No:400620-72-6
MF:C15H20BNO3
MW:273.135204315186
MDL:MFCD18072003
CID:1084465
PubChem ID:59117187
Update Time:2025-04-20

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydroquinolin-2(1H)-one
    • 2-Dioxaborolan-2-yl)quinolin-2(1H)-one
    • 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-qu inolin-2-one
    • 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one
    • AS-48316
    • AKOS022182780
    • 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2(1H)-quinolinone
    • Z1518434690
    • F30324
    • 3,4-Dihydro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2(1H)-quinolinone
    • 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-quinolin-2-one
    • SY068143
    • 2-(Dioxaborolan-2-yl)quinolin-2(1H)-one
    • EN300-119221
    • (2-OXO-1,2,3,4-TETRAHYDROQUINOLIN-6-YL)BORONIC ACID PINACOL ESTER
    • BCP32090
    • SCHEMBL422134
    • WXZHYBMYYOORDG-UHFFFAOYSA-N
    • 400620-72-6
    • 2(1H)-Quinolinone, 3,4-dihydro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • CS-W000533
    • 2-Oxo-1,2,3,4-tetrahydroquinoline-6-boronic Acid Pinacol Ester
    • 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one
    • AMY9114
    • MFCD18072003
    • DB-107829
    • 6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)3,4-dihydro-1H-quinolin-2-one
    • 3,4-Dihydro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinolin-2(1H)-one
    • MDL: MFCD18072003
    • Inchi: 1S/C15H20BNO3/c1-14(2)15(3,4)20-16(19-14)11-6-7-12-10(9-11)5-8-13(18)17-12/h6-7,9H,5,8H2,1-4H3,(H,17,18)
    • InChI Key: WXZHYBMYYOORDG-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC=C3C(CCC(N3)=O)=C2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 273.1536237g/mol
  • Monoisotopic Mass: 273.1536237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6Ų

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydroquinolin-2(1H)-one
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Ambeed
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one
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